Cas no 356048-02-7 ((4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester)

(4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester is a chiral cyclic sulfite ester derivative with applications in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific structure, featuring a five-membered dioxathiolane ring with a methyl ester group, enhances its utility as a building block for enantioselective reactions. The compound’s rigid cyclic framework and reactive carbonyl group facilitate controlled transformations, making it valuable for producing optically active compounds. Its stability under mild conditions and compatibility with various reagents further underscore its versatility in organic synthesis. The (4S)-configuration ensures high enantiopurity, critical for applications requiring precise stereochemical control.
(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester structure
356048-02-7 structure
Product Name:(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester
CAS No:356048-02-7
MF:C5H8O5S
MW:180.179020881653
CID:303154
PubChem ID:11378854
Update Time:2025-10-28

(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxathiolane-4-carboxylicacid, 4-methyl-, methyl ester, 2-oxide, (4S)-
    • (4S)-4-Methyl-2-oxo-[1,3,2]dioxathiolane-4-carboxylic Acid Methyl Ester
    • (4S)-4-Methyl-2-oxo-
    • methyl 4-methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylate
    • Methyl (4S)-4-methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylate
    • Methyl 1,3-Dioxo-4-methyl-2-oxo-2-thiolane-4-carboxylate
    • starbld0005318
    • E?-dioxathiolane-4-carboxylate
    • 356048-02-7
    • Methyl (4S)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2-oxide
    • AKOS006326887
    • methyl (4S)-4-methyl-2-oxo-1,3,2
    • (4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester
    • Inchi: 1S/C5H8O5S/c1-5(4(6)8-2)3-9-11(7)10-5/h3H2,1-2H3/t5-,11?/m0/s1
    • InChI Key: ZNKJPPOJNAEQTB-ITZCMCNPSA-N
    • SMILES: S1(=O)OC[C@](C(=O)OC)(C)O1

Computed Properties

  • Exact Mass: 180.00900
  • Monoisotopic Mass: 180.00924453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 237.4±33.0 °C at 760 mmHg
  • Flash Point: 97.4±25.4 °C
  • Refractive Index: 1.535
  • PSA: 81.04000
  • LogP: 0.40930
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Security Information

(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Pricemore >>

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(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Production Method

(4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester Related Literature

Additional information on (4S)-4-Methyl-2-oxo-1,3,2dioxathiolane-4-carboxylic Acid Methyl Ester

Comprehensive Overview of (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester (CAS No. 356048-02-7)

The compound (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester (CAS No. 356048-02-7) is a chiral heterocyclic ester with significant applications in organic synthesis and pharmaceutical research. Its unique dioxathiolane ring structure and methyl ester functionality make it a valuable intermediate for the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in asymmetric synthesis and green chemistry applications.

One of the key features of (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester is its stereospecificity, which is critical for producing enantiomerically pure compounds. The 4S configuration ensures high selectivity in reactions, making it a preferred choice for synthesizing chiral drugs and agrochemicals. Recent studies highlight its role in catalysis and biodegradable polymer research, aligning with the growing demand for sustainable chemical processes.

In the context of current trends, this compound is often discussed alongside green chemistry and circular economy initiatives. Its potential as a bio-based intermediate has attracted attention from industries aiming to reduce carbon footprints. Additionally, its compatibility with enzyme-mediated reactions positions it as a candidate for biocatalytic processes, a hot topic in modern synthetic chemistry.

The synthesis of (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester typically involves stereoselective oxidation and esterification steps. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to improve yield and reduce waste. These methods resonate with the industry's shift toward process intensification and energy-efficient manufacturing.

From a commercial perspective, the demand for chiral building blocks like this compound is rising, driven by the pharmaceutical sector's need for high-purity intermediates. Its CAS No. 356048-02-7 is frequently searched in chemical databases, reflecting its relevance in drug discovery and material science. Companies specializing in custom synthesis often list this compound due to its versatility in multi-step organic transformations.

Safety and handling of (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester follow standard laboratory protocols. While not classified as hazardous, proper storage under anhydrous conditions is recommended to maintain stability. Its low toxicity profile makes it suitable for large-scale applications, though environmental impact assessments are advised for industrial use.

Future research directions for this compound may explore its utility in photocatalysis and nanomaterial synthesis, areas gaining traction in academic and industrial circles. As the scientific community prioritizes sustainable methodologies, (4S)-4-Methyl-2-oxo-1,3,2-dioxathiolane-4-carboxylic Acid Methyl Ester could play a pivotal role in next-generation chemical innovations.

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